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Compound Comparison at a Glance

Feature Palitantin Frequentin

Producer Fungus Penicillium frequentans [1]
[2], Penicillium spp. [3] [2]

Penicillium frequentans [1] [2]

Reported Activities Antiprotozoal (vs.
Leishmania brasiliensis) [1],

Antifungal [3]

Antibiotic [1] [2]; specific activity against
Leishmania brasiliensis and other tested

protozoa was not found [1]

Quantitative Production
(in submerged culture)

200–500 mg per liter [1] 10–20 mg per liter [1]

Chemical Relationship The two compounds share a

structural relationship [4].

The two compounds share a structural

relationship [4].

Detailed Experimental Evidence

The data in the table above is primarily drawn from a 1970 study that directly investigated the effects of

these metabolites. Below is a summary of the key experimental protocols and findings.
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Antiprotozoal Activity Assay

Objective: To isolate and identify compounds from Penicillium frequentans with activity against the
protozoan Leishmania brasiliensis [1].

Methods: The fungus was grown in submerged culture. The culture broth was processed to isolate
active compounds. The isolated palitantin and frequentin were then tested for their effect on

Leishmania brasiliensis [1].
Key Findings: Palitantin was characterized as the active compound with an antiprotozoal effect. In

contrast, frequentin, also produced by the same strain, showed no activity against L. brasiliensis or
several other investigated protozoa [1].

Antifungal Activity of Palitantin

Objective: To screen microorganisms from spruce seeds for producers of antifungal compounds

against the plant pathogen Pythium vexans [3].
Methods: One identified isolate of a Penicillium species was found to produce palitantin. The activity

of the metabolites was assessed against the target fungus [3].
Key Findings: Palitantin was confirmed as one of the antifungal metabolites produced by the

Penicillium species that inhibited Pythium vexans [3].

The experimental workflow for the key antiprotozoal activity assay can be summarized as follows:
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Start: Submerged culture of
Penicillium frequentans

Extract and isolate
metabolites

Characterize compounds
(Palitantin and Frequentin)

Test compounds against
Leishmania brasiliensis

Result: Palitantin shows
antiprotozoal activity

 Active

Result: Frequentin shows
no activity

 Inactive
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Interpretation and Research Implications

The experimental data leads to several key conclusions:

Distinct Roles: Despite being related metabolites from the same fungus, palitantin and frequentin
have different biological profiles. Palitantin's observed activity against both a protozoan and a plant

pathogenic fungus suggests it may target fundamental biological pathways.
Research Applications: For drug development, palitantin serves as a candidate for investigating

new antiprotozoal or antifungal agents. Frequentin's lack of activity in these specific assays indicates
its potential biological role or application lies elsewhere.

Data Limitations: The available quantitative data is primarily on production yields. Specific
quantitative data on the potency of palitantin (such as IC50 values) is not provided in the search

results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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